Cas no 2137810-85-4 (2-Methoxy-3-phenylpropane-1-sulfonyl fluoride)

• Product Name: 2-Methoxy-3-phenylpropane-1-sulfonyl fluoride
• CAS No: 2137810-85-4
• MF: C₁₀H₁₃FO₃S
• MW: 232.271825551987
• CID: 6239946
• PubChem ID: 165453623
• Update Time: 2025-06-11

2-Methoxy-3-phenylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137810-85-4
• EN300-728886
• 2-methoxy-3-phenylpropane-1-sulfonyl fluoride
• 2-Methoxy-3-phenylpropane-1-sulfonyl fluoride

• Inchi： 1S/C10H13FO3S/c1-14-10(8-15(11,12)13)7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
• InChI Key： BSAVUUPWZDLSAY-UHFFFAOYSA-N
• SMILES： S(CC(CC1C=CC=CC=1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 232.05694361g/mol
• Monoisotopic Mass: 232.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Methoxy-3-phenylpropane-1-sulfonyl fluoride

Comprehensive Overview of 2-Methoxy-3-phenylpropane-1-sulfonyl fluoride (CAS No. 2137810-85-4)

2-Methoxy-3-phenylpropane-1-sulfonyl fluoride (CAS No. 2137810-85-4) is a specialized sulfonyl fluoride derivative with growing interest in medicinal chemistry and biochemical research. This compound belongs to the class of organosulfur compounds, which are widely recognized for their versatility in protease inhibition, bioconjugation, and click chemistry applications. Its unique structure, featuring a methoxy group and a phenylpropane backbone, makes it a valuable intermediate for designing targeted inhibitors and probes.

In recent years, the demand for sulfonyl fluoride-based reagents has surged due to their stability and reactivity under physiological conditions. Researchers are particularly interested in 2-Methoxy-3-phenylpropane-1-sulfonyl fluoride for its potential in covalent drug discovery, a hot topic in pharmaceutical development. Covalent inhibitors, which form irreversible bonds with target proteins, are gaining traction for their prolonged therapeutic effects. This compound’s sulfonyl fluoride moiety enables selective modification of amino acid residues, making it a promising candidate for enzyme inhibition studies.

The compound’s CAS No. 2137810-85-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and chemical biology. Users often inquire about its synthetic routes, solubility profiles, and reaction mechanisms with nucleophiles like serine or cysteine. These queries align with broader trends in precision medicine and targeted therapy, where understanding molecular interactions is critical.

From a structural perspective, the methoxy group in 2-Methoxy-3-phenylpropane-1-sulfonyl fluoride enhances its lipophilicity, improving membrane permeability—a key factor in drug delivery optimization. Meanwhile, the phenylpropane segment contributes to aromatic interactions, which are essential for binding to hydrophobic protein pockets. Such features are frequently discussed in forums focusing on structure-activity relationships (SAR) and fragment-based drug design.

Another area of interest is the compound’s role in chemical proteomics, where it serves as a activity-based probe (ABP) to map enzyme functions in complex biological systems. This application ties into the rising popularity of multi-omics technologies, which integrate chemical tools with genomics and proteomics for holistic disease understanding. Searches for “sulfonyl fluoride probes” or “covalent inhibitor design” often highlight this compound as a case study.

In summary, 2-Methoxy-3-phenylpropane-1-sulfonyl fluoride (CAS No. 2137810-85-4) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its applications span from drug discovery to diagnostic tool development, addressing contemporary challenges in personalized therapeutics and mechanistic biology. As research advances, this compound is poised to remain a focal point for scientists exploring covalent modulation of biological targets.